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Compound of Interest

Compound Name: Lanthanum sulfide
CAS No.: 12031-49-1
Cat. No.: B082993
Get Quote
. J

Executive Summary

Lanthanum(lll) sulfide (

) represents a critical class of rare-earth chalcogenides distinguished by its polymorphism,
which dictates its functional utility in high-performance optics and emerging biomedical
applications. While traditionally valued for its wide-bandgap semiconductor properties and
infrared (IR) transparency (0.5-14

),

IS gaining attention in the life sciences as a host matrix for luminescent bio-imaging and as a
subject of nanotoxicological scrutiny.

This guide provides a rigorous analysis of the three primary polymorphs (

), detailing their crystallographic distinctions, thermodynamic stability, and synthesis protocols.
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It specifically addresses the requirements of researchers in materials science and drug
development, bridging the gap between solid-state chemistry and biological interaction.

Part 1: Crystallographic Architecture & Polymorph
Characterization

The physicochemical identity of

is defined by its three distinct crystalline phases. Understanding the structural nuance of each
is prerequisite to controlling material performance.

(Low-Temperature Phase)

e Crystal System: Orthorhombic[1]
e Space Group:Pnma (No. 62)
 Structural Motif: The lattice consists of two crystallographically independent

sites. One site coordinates to eight sulfur atoms (bicapped trigonal prism), while the other
coordinates to seven (capped trigonal prism).

« Stability: Thermodynamically stable at temperatures below

» Relevance: Primarily serves as a precursor phase.[2] Its anisotropy limits its utility in optical
ceramics due to birefringence-induced scattering.

- (Intermediate Phase)

e Crystal System: Tetragonal
e Space Group:l4_1/acd (No. 142)
 Structural Motif: Often misidentified as a pure sulfide, the

-phase is frequently an oxysulfide stabilized by oxygen impurities, better described by the
formula

or
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secondary phases.

 Stability: Formally observed between

and

 Critical Insight: In high-purity synthesis, the

-phase is often an indicator of oxygen contamination. Its formation must be strictly
suppressed for high-quality optical applications.

- (High-Temperature Phase)
e Crystal System: Cubic

e Space Group:1-43d (No. 220)

e Structure Type:

defect structure.

 Structural Motif: A body-centered cubic lattice where

ions occupy sites with 8-fold coordination. The structure is inherently defective, described as
(where V denotes vacancies), allowing for significant stoichiometric variation.

e Relevance: The most technologically significant phase. Its cubic symmetry ensures isotropic
optical properties (zero birefringence), making it ideal for polycrystalline IR windows and
lenses.

Comparative Data Summary
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Property - - -
Crystal System Orthorhombic Tetragonal Cubic
Space Group Pnma 14 1/acd I-43d
Coordination 7,8 8 8 (distorted)
Stability Range (Metastable at RT)
Band Gap (eV) ~2.5 (Direct) ~2.2 ~2.9 (Indirect)
Oxygen ( Carbon (
Key Impurity None
) )

Part 2: Thermodynamics & Phase Transformations

Navigating the phase diagram of

requires precise thermal control. The transition from

to

IS reconstructive and energy-intensive.

Phase Evolution Pathway

The following diagram illustrates the thermal progression and the critical "Oxygen Trap" that

leads to the undesirable

-phase.
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Figure 1: Thermal phase evolution of Lanthanum Sulfide. Note the red pathway indicating the
formation of the

-phase due to oxygen impurities, which effectively traps the material in a lower-symmetry state.

Part 3: Synthesis Methodologies

For researchers aiming to synthesize high-purity

, the elimination of oxygen is the primary challenge. Two robust protocols are detailed below.

Protocol A: Carbon Disulfide () Sulfurization of

This is the industry standard for producing ceramic-grade powders.
e Precursor Preparation: High-purity

(99.99%) is dried at
to remove hygroscopic moisture.

o Sulfurization:
o Reagent:

vapor carried by Argon gas.

o Temperature: Ramp to

at

o Reaction:

o Critical Control: Ensure excess
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flow to prevent oxysulfide (
) formation.
e Phase Conversion: The product at
is typically

-phase or mixed

o Densification & Transformation: Hot Pressing (HP) or Spark Plasma Sintering (SPS) at

under vacuum (
) converts the lattice to the cubic

-phase.

Protocol B: Alkoxide-Based Sol-Gel (Nanoparticle
Synthesis)

Preferred for bio-applications requiring nanoscale dimensions.

Sol Formation: Dissolve Lanthanum Isopropoxide in anhydrous benzyl alcohol.

» Sulfur Source Injection: Inject solution of sulfur in oleylamine at

e Nucleation: Rapid heating to

triggers burst nucleation.

 Purification:Precipitate with ethanol and centrifuge.
o Note: This method yields

-phase nanoparticles directly if reaction temperature is sufficiently high, stabilized by surface
ligands.
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Figure 2: Workflow for the synthesis of optical-grade

ceramic.

Part 4: Biomedical Interface & Safety Profile

For drug development professionals, the relevance of

lies in two domains: Nanotoxicity and Bio-imaging.

Nanotoxicity and Safety

Lanthanum compounds are not benign.[3][4] Upon degradation or ingestion,
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hydrolyzes to release
(gas) and
ions.
 lon Toxicity:
o Mechanism:
acts as a calcium analog, blocking
channels in neurons and cardiac tissue.

o Target Organs: Bioaccumulation is observed primarily in the liver (hepatotoxicity) and
kidneys (nephrotoxicity).

o Clearance: Lanthanide nanopatrticles are often sequestered by the Reticuloendothelial
System (RES), leading to long-term retention.

o Evolution: In acidic environments (e.g., lysosomes), sulfide nanoparticles can degrade,
releasing hydrogen sulfide. While

is a gasotransmitter at low concentrations, high bursts are cytotoxic.

Bio-Imaging Applications

Doped

nanoparticles serve as excellent host matrices for upconversion luminescence (UCL) due to
their low phonon energy (

), which minimizes non-radiative quenching.
e Doping:
e Function: Converts Near-Infrared (NIR) excitation (980 nm) into visible light.

» Advantage: Allows for deep-tissue imaging with zero background autofluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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